Cas no 26055-63-0 (Benz[a]anthracene-1,7,12(2H)-trione,9-(2,6-dideoxy-b-D-arabino-hexopyranosyl)-3,4,4a,12b-tetrahydro-3,4a,8,12b-tetrahydroxy-3-methyl-,(3R,4aR,12bS)-)

• Product Name: Benz[a]anthracene-1,7,12(2H)-trione,9-(2,6-dideoxy-b-D-arabino-hexopyranosyl)-3,4,4a,12b-tetrahydro-3,4a,8,12b-tetrahydroxy-3-methyl-,(3R,4aR,12bS)-
• CAS No: 26055-63-0
• MF: C₂₅H₂₆O₁₀
• MW: 486.467948436737
• CID: 263169
• PubChem ID: 73441
• Update Time: 2025-04-19

Benz[a]anthracene-1,7,12(2H)-trione,9-(2,6-dideoxy-b-D-arabino-hexopyranosyl)-3,4,4a,12b-tetrahydro-3,4a,8,12b-tetrahydroxy-3-methyl-,(3R,4aR,12bS)- Chemical and Physical Properties

Names and Identifiers

• Benz[a]anthracene-1,7,12(2H)-trione,9-(2,6-dideoxy-b-D-arabino-hexopyranosyl)-3,4,4a,12b-tetrahydro-3,4a,8,12b-tetrahydroxy-3-methyl-,(3R,4aR,12bS)-
• Aquayamycin
• Benz[a]anthracene-1,7,12(2H)-trione,9-(2,6-dideoxy-b-D-arabino-hexopyranosyl)-3,4,4a,12b-tetrahydro-3,4a,8,12b-tetrahydroxy-3
• aquayayamycin
• Urdamycinone A
• CHEBI:31230
• NSC-808862
• Benz[a]anthracene-1,7,12(2H)-trione, 9-(2,6-dideoxy-.beta.-D-arabino-hexopyranosyl)-3,4,4a,12b-tetrahydro-3,4a,8,12b-tetrahydroxy-3-methyl-,(3R,4aR,12bS)-
• 9-(Tetrahydro-4',5'-dihydroxy-6'-methyl-2'H-pyran-2'-yl)-3,4,4a,12b-tetrahydro-3,4a,8,12b-tetrahydroxy-3-methyl-benz(a)anthracene-1,7,12(2H)-trione
• SCHEMBL3273000
• NSC808862
• DTXSID40948932
• Benz(a)anthracene-1,7,12(2H)-trione, 9-(2,6-dideoxy-beta-D-arabino-hexopyranosyl)-3,4,4a,12b-tetrahydro-3,4a,8,12b-tetrahydroxy-3-methyl-, (3R-(3alpha,4aalpha,12balpha))-
• (3R, 4aR, 12bS)-9-[(2R, 4R, 5S, 6R)-4, 5-dihydroxy-6-methyloxan-2-yl]-3, 4a, 8, 12b-tetrahydroxy-3-methyl-2, 4-dihydrobenzo[a]anthracene-1, 7, 12-trione
• 9-(2,6-Dideoxy-beta-D-arabino-hexopyranosyl)-3,4,4a,12b-tetrahydro-3,4a,8,12b-tetrahydroxy-3-methylbenz(a)anthracene-1,7,12(2H)-trione (3R-(3alpha,4aalpha,12balpha))-
• (3R,4aR,12bS)-9-[(2R,4R,5S,6R)-4,5-dihydroxy-6-methyl-tetrahydropyran-2-yl]-3,4a,8,12b-tetrahydroxy-3-methyl-2,4-dihydrobenzo[a]anthracene-1,7,12-trione
• Benz(a)anthracene-1,7,12-(2H)-trione, 3,4,4a,12b-tetrahydro-3,4a,8,12b-tetrahydroxy-3-methyl-9-(tetrahydro-4,5-dihydroxy-6-methyl-2H-pyran-2-yl)-
• 26055-63-0
• Q4782842
• NSC 184398

• Inchi： 1S/C25H26O10/c1-10-19(28)14(26)7-15(35-10)11-3-4-12-17(20(11)29)21(30)13-5-6-24(33)9-23(2,32)8-16(27)25(24,34)18(13)22(12)31/h3-6,10,14-15,19,26,28-29,32-34H,7-9H2,1-2H3/t10-,14-,15-,19-,23+,24+,25+/m1/s1
• InChI Key： KCOULPRVOZDQEL-IFNZWHIZSA-N
• SMILES： O[C@]12C=CC3C(C4C(=C(C=CC=4C(C=3[C@]1(C(C[C@@](C)(C2)O)=O)O)=O)[C@H]1C[C@H]([C@@H]([C@@H](C)O1)O)O)O)=O

Computed Properties

• Exact Mass: 486.15300
• Monoisotopic Mass: 486.153
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 35
• Rotatable Bond Count: 1
• Complexity: 1050
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 182A^2
• XLogP3: -1.2

Experimental Properties

• Density: 1.65
• Boiling Point: 782.2°Cat760mmHg
• Flash Point: 268.9°C
• Refractive Index: 1.727
• PSA: 181.82000
• LogP: -0.21460

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Angucyclines Angucyclines
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Angucyclines